Cas no 59734-54-2 (N-4-(2-aminoacetyl)phenylacetamide)

• Product Name: N-4-(2-aminoacetyl)phenylacetamide
• CAS No: 59734-54-2
• MF: C₁₀H₁₂N₂O₂
• MW: 192.214482307434
• CID: 6057133
• PubChem ID: 20191064
• Update Time: 2025-09-23

N-4-(2-aminoacetyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-4-(2-aminoacetyl)phenylacetamide
• EN300-1841508
• N-[4-(2-aminoacetyl)phenyl]acetamide
• 59734-54-2
• SCHEMBL10768577

• Inchi： 1S/C10H12N2O2/c1-7(13)12-9-4-2-8(3-5-9)10(14)6-11/h2-5H,6,11H2,1H3,(H,12,13)
• InChI Key： AXHGDWMLSLTDBO-UHFFFAOYSA-N
• SMILES： O=C(CN)C1C=CC(=CC=1)NC(C)=O

Computed Properties

• Exact Mass: 192.089877630g/mol
• Monoisotopic Mass: 192.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 72.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on N-4-(2-aminoacetyl)phenylacetamide

Professional Introduction to N-4-(2-aminoacetyl)phenylacetamide (CAS No. 59734-54-2)

N-4-(2-aminoacetyl)phenylacetamide, a compound with the chemical identifier CAS No. 59734-54-2, is a molecule of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its intricate structure, has garnered attention due to its potential applications in drug development and molecular biology research. The presence of both amide and aminoacetyl functional groups makes it a versatile building block for synthesizing more complex molecules, which could be pivotal in addressing various therapeutic challenges.

The structural framework of N-4-(2-aminoacetyl)phenylacetamide consists of a phenyl ring linked to an acetamide moiety, with an aminoacetyl side chain extending from the para position of the phenyl ring. This specific arrangement of functional groups imparts unique chemical and biological properties to the compound. The amide group not only influences the solubility and stability of the molecule but also serves as a site for further chemical modifications. Meanwhile, the aminoacetyl group introduces a reactive site that can participate in various biochemical reactions, including peptide bond formation and protein interactions.

In recent years, there has been growing interest in exploring the pharmacological properties of N-4-(2-aminoacetyl)phenylacetamide. Researchers have been investigating its potential role in modulating biological pathways associated with inflammation, neurodegeneration, and cancer. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a promising candidate for developing novel therapeutic agents.

One of the most compelling aspects of N-4-(2-aminoacetyl)phenylacetamide is its ability to serve as a scaffold for drug design. The phenyl ring provides a hydrophobic core that can interact with lipid membranes, while the amide and aminoacetyl groups allow for interactions with polar regions of biological targets. This dual functionality makes it an attractive candidate for designing molecules that can cross the blood-brain barrier or target specific cellular compartments.

Recent advancements in computational chemistry have enabled more sophisticated modeling of N-4-(2-aminoacetyl)phenylacetamide and its interactions with biological targets. These studies have revealed insights into how the compound's structure influences its binding affinity and selectivity. For instance, molecular dynamics simulations have shown that the orientation of the aminoacetyl group is critical for optimal binding to certain protein targets. This information is invaluable for guiding the design of next-generation derivatives with enhanced pharmacological properties.

The synthesis of N-4-(2-aminoacetyl)phenylacetamide presents both challenges and opportunities for chemists. Traditional synthetic routes often involve multi-step processes that require careful optimization to ensure high yield and purity. However, recent innovations in synthetic methodologies have made it possible to produce this compound more efficiently. For example, catalytic methods have been developed that allow for the selective formation of key bonds in the molecule without generating unwanted byproducts.

In addition to its pharmaceutical applications, N-4-(2-aminoacetyl)phenylacetamide has potential uses in biochemical research. Its ability to interact with proteins and other biomolecules makes it a valuable tool for studying enzyme mechanisms and protein-protein interactions. Researchers are using this compound to develop probes that can label specific targets within cells, providing insights into cellular processes at a molecular level.

The future prospects for N-4-(2-aminoacetyl)phenylacetamide are promising, with ongoing research aimed at uncovering new applications and refining its pharmacological properties. As our understanding of biological systems continues to evolve, this compound is likely to play an increasingly important role in drug discovery and molecular biology research. The development of novel synthetic techniques will also contribute to making this molecule more accessible for scientific exploration.

In conclusion, N-4-(2-aminoacetyl)phenylacetamide (CAS No. 59734-54-2) is a multifunctional compound with significant potential in pharmaceutical chemistry and biochemistry. Its unique structural features make it a versatile tool for drug design and biochemical research, offering new opportunities for addressing complex therapeutic challenges.